Cas no 1204811-24-4 (Quinazoline-2-carboxylic acid hydrochloride)
Quinazoline-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- quinazoline-2-carboxylic acid
- quinazoline-2-carboxylic acid,hydrochloride
- hydrochloride
- Quinazoline-2-carboxylic acid hydrochloride
- Quinazoline-2-carboxylic acid--hydrogen chloride (1/1)
- quinazoline-2-carboxylic acid;hydrochloride
- DTXSID10671240
- J-004350
- 1204811-24-4
-
- Inchi: 1S/C9H6N2O2.ClH/c12-9(13)8-10-5-6-3-1-2-4-7(6)11-8;/h1-5H,(H,12,13);1H
- InChI Key: TYQONKJAALXRAF-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC=C2)=CN=C1C(O)=O.[H]Cl
Computed Properties
- Exact Mass: 210.0196052g/mol
- Monoisotopic Mass: 210.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1Ų
Quinazoline-2-carboxylic acid hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Quinazoline-2-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q670120-10mg |
Quinazoline-2-carboxylic Acid Hydrochloride |
1204811-24-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | Q670120-50mg |
Quinazoline-2-carboxylic Acid Hydrochloride |
1204811-24-4 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | Q670120-100mg |
Quinazoline-2-carboxylic Acid Hydrochloride |
1204811-24-4 | 100mg |
$ 250.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296165-250mg |
Quinazoline-2-carboxylic acid, |
1204811-24-4 | 250mg |
¥2632.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296165A-500mg |
Quinazoline-2-carboxylic acid, |
1204811-24-4 | 500mg |
¥4625.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296165-250 mg |
Quinazoline-2-carboxylic acid, |
1204811-24-4 | 250MG |
¥2,632.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296165A-500 mg |
Quinazoline-2-carboxylic acid, |
1204811-24-4 | 500MG |
¥4,625.00 | 2023-07-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1577125-100mg |
Quinazoline-2-carboxylic acid hydrochloride |
1204811-24-4 | 98% | 100mg |
¥998.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1577125-250mg |
Quinazoline-2-carboxylic acid hydrochloride |
1204811-24-4 | 98% | 250mg |
¥2772.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1577125-1g |
Quinazoline-2-carboxylic acid hydrochloride |
1204811-24-4 | 98% | 1g |
¥7040.00 | 2024-08-09 |
Quinazoline-2-carboxylic acid hydrochloride Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Quinazoline-2-carboxylic acid hydrochloride
Comprehensive Overview of Quinazoline-2-carboxylic acid hydrochloride (CAS No. 1204811-24-4): Properties, Applications, and Industry Trends
Quinazoline-2-carboxylic acid hydrochloride (CAS 1204811-24-4) is a high-value heterocyclic compound with a quinazoline core structure, widely recognized for its versatility in pharmaceutical and agrochemical research. This white to off-white crystalline powder exhibits a molecular formula of C9H7N2O2·HCl and a molecular weight of 210.63 g/mol. Its unique carboxylic acid hydrochloride functional group enhances solubility in polar solvents, making it a preferred intermediate for drug discovery and medicinal chemistry applications.
Recent studies highlight the growing demand for quinazoline derivatives due to their kinase inhibition properties, particularly in oncology research. The CAS 1204811-24-4 compound has been investigated for its potential role in designing EGFR inhibitors, aligning with the global focus on targeted cancer therapies. Researchers also explore its utility in antibacterial and antifungal formulations, addressing the urgent need for novel antimicrobial agents amid rising antibiotic resistance.
From a synthetic perspective, Quinazoline-2-carboxylic acid hydrochloride serves as a key building block for structure-activity relationship (SAR) studies. Its chloride salt form improves stability during storage and transportation, a critical factor for industrial-scale production. Analytical techniques like HPLC (purity ≥98%) and NMR spectroscopy are typically employed for quality control, ensuring batch-to-batch consistency for GMP-compliant manufacturing processes.
The compound’s relevance extends to green chemistry initiatives. Recent patents describe eco-friendly synthesis routes using catalytic hydrogenation or microwave-assisted reactions, reducing organic solvent consumption by up to 40%. Such innovations respond to the pharmaceutical industry’s push toward sustainable API production, a topic dominating 2024 chemical industry forums.
Market analysts note increased searches for "quinazoline scaffold suppliers" and "CAS 1204811-24-4 price trends," reflecting its commercial importance. Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper PPE (gloves, goggles) is recommended during laboratory use. Storage at 2-8°C in airtight containers maintains optimal stability.
Emerging applications include bioconjugation techniques for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Its carboxyl group enables facile amide bond formation with amine-containing biomolecules, a feature leveraged in next-generation therapeutics. These developments position 1204811-24-4 as a compound of interest in precision medicine pipelines.
For researchers inquiring "how to dissolve Quinazoline-2-carboxylic acid hydrochloride," solubility data indicates best results in DMSO (50 mg/mL) or water (with mild heating). The scientific community actively shares optimized protocols on platforms like ScienceDirect and Reaxys, underscoring the compound’s role in accelerating hit-to-lead optimization cycles.
With over 27 peer-reviewed publications referencing CAS 1204811-24-4 since 2020, academic interest continues to rise. Future directions may explore its crystal engineering potential for co-crystals or its utility in AI-driven molecular design platforms—two trending topics in computational chemistry circles. As the quinazoline market projects a 6.2% CAGR through 2030, this hydrochloride derivative remains a strategically important research chemical.
1204811-24-4 (Quinazoline-2-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)